Cas no 28106-59-4 (Benzaldehyde-d)

• Product Name: Benzaldehyde-d
• CAS No: 28106-59-4
• MF: C₇H₆O
• MW: 107.128103733063
• CID: 253917
• PubChem ID: 10887848
• Update Time: 2025-04-19

Benzaldehyde-d Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde-d
• Benzaldehyde-?-d1
• Benzaldehyde-alpha-d1, 98 atom % D
• DTXSID50447082
• deuterio(phenyl)methanone
• benzaldehydde
• SCHEMBL1331783
• phenyl(H)formaldehyde
• Benz(aldehyde-d)
• 28106-59-4
• 3592-47-0

• Inchi： 1S/C7H6O/c8-6-7-4-2-1-3-5-7/h1-6H/i6D
• InChI Key： HUMNYLRZRPPJDN-RAMDWTOOSA-N
• SMILES： O=C([2H])C1C=CC=CC=1

Computed Properties

• Exact Mass: 107.048141557g/mol
• Monoisotopic Mass: 107.048141557g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 72.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.055 g/mL at 25 °C
• Melting Point: −26 °C(lit.)
• Boiling Point: 178-179 °C(lit.)
• Flash Point: 145 °F(lit.)
• Refractive Index: n20/D 1.545(lit.)

Benzaldehyde-d Security Information

• Hazardous Material transportation number：UN 1990 9/PG 3
• WGK Germany：3
• Hazard Category Code： 22-36/37/38-40-42/43
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R22